2-[1-(Quinolin-6-ylmethyl)triazol-4-yl]ethanol

• IUPAC Name: 2-[1-(quinolin-6-ylmethyl)triazol-4-yl]ethanol
• InChI: InChI=1S/C14H14N4O/c19-7-5-13-10-18(17-16-13)9-11-3-4-14-12(8-11)2-1-6-15-14/h1-4,6,8,10,19H,5,7,9H2
• InChI Key: CSTMOYFHBNWNSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)CN3C=C(N=N3)CCO)N=C1
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

2-[1-(Quinolin-6-ylmethyl)triazol-4-yl]ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as QMTE and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of QMTE is not fully understood. However, it is known that QMTE forms stable complexes with metal ions, such as copper and iron. These complexes can then interact with biomolecules, such as proteins and DNA, leading to changes in their structure and function. QMTE has also been shown to have antioxidant properties, which can protect cells from oxidative damage.
Biochemical and Physiological Effects:
The biochemical and physiological effects of QMTE have been studied in vitro and in vivo. In vitro studies have shown that QMTE can inhibit the activity of metalloproteases, which are enzymes involved in various physiological processes, such as tissue remodeling and inflammation. QMTE has also been shown to have anti-inflammatory properties, which can reduce the production of pro-inflammatory cytokines. In vivo studies have shown that QMTE can protect against oxidative stress and inflammation in animal models of disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of QMTE is its ability to form stable complexes with metal ions, making it a versatile ligand for the synthesis of new materials. QMTE is also easy to synthesize using simple and efficient methods. However, QMTE has some limitations for lab experiments. Its low solubility in water can make it difficult to work with in aqueous solutions. QMTE also has limited stability under acidic conditions, which can limit its use in some applications.

Future Directions

There are several future directions for the research on QMTE. One direction is the development of new materials based on QMTE for catalysis, sensing, and imaging. Another direction is the study of the biological activity of QMTE and its potential applications in the treatment of diseases, such as cancer and neurodegenerative diseases. The development of new synthetic methods for QMTE and its derivatives is also an area of interest for future research.
In conclusion, 2-[1-(Quinolin-6-ylmethyl)triazol-4-yl]ethanol is a versatile compound with potential applications in various fields. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of new materials for catalysis, sensing, and imaging. The study of the biological activity of QMTE and its derivatives is also an area of interest for future research.

Synthesis Methods

QMTE can be synthesized using different methods. One of the most common methods is the click reaction between 6-azidoquinoline and propargyl alcohol in the presence of a copper catalyst. This method produces QMTE in good yield and high purity. Other methods include the reaction between 6-bromoquinoline and sodium azide, followed by the reaction with propargyl alcohol.

Scientific Research Applications

QMTE has been extensively studied for its potential applications in various fields. It has been used as a fluorescent probe for the detection of metal ions, such as copper and iron. QMTE has also been used as a ligand for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of new materials for catalysis, sensing, and imaging.